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1. Introduction Ametoctradin is a fungicide from the triazolo-pyrimidylamines group (FRAC group 45)

that inhibits mitochondrial respiration in fungal pathogens [1]. It is widely used to protect crops like grapes,

potatoes, tomatoes, and cucumbers from oomycete diseases. Monitoring its residue levels is crucial for food

safety, and LC-MS/MS has been identified as a highly effective technique for this purpose due to its superior

sensitivity and selectivity compared to other methods like HPLC-PDA [1].

2. Experimental Protocol

The following workflow outlines the major steps for sample preparation and analysis of Ametoctradin

residues, based on the modified QuEChERS method:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s518383?utm_src=pdf-body
https://www.smolecule.com/products/s518383?utm_src=pdf-interest
https://www.smolecule.com/products/s518383?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0308814614018962
https://www.sciencedirect.com/science/article/abs/pii/S0308814614018962
https://www.smolecule.com/products/s518383?utm_src=pdf-body
https://www.smolecule.com/products/s518383?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Homogenized Sample

1. Extraction
• Weigh 10 g sample

• Add 10 mL Acetonitrile (MeCN)
• Vortex 1 min

2. Salt-Out Partitioning
• Add QuEChERS Salt1 (e.g., 6.5 g)

• Vortex 2 min, shake 15 min
• Centrifuge 5 min at 1,957 RCF

3. Clean-up
• Transfer 5 mL supernatant

• Add QuEChERS Salt2 (d-SPE)
• Vortex 2 min, shake 15 min

• Centrifuge

4. Filtration & Preparation
• Filter through 0.45 µm PTFE filter

• Transfer to vial for LC-MS/MS

5. LC-MS/MS Analysis
• Inject into LC-MS/MS system

• Quantify via MRM mode

Click to download full resolution via product page

Sample Preparation (QuEChERS Method) [1] [2] [3]

Extraction: Weigh 10 g of homogenized sample (e.g., apple, grape, tomato) into a 50 mL tube.

Add 10 mL of acetonitrile (ACN) and vortex for 1 minute.
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Partitioning: Add a salt mixture (e.g., 6.5 g of MgSO₄ and NaCl) to the tube. Vortex vigorously

for 2 minutes, then agitate on a rotary shaker for 15 minutes. Centrifuge the mixture for 5
minutes at approximately 1,957 RCF and 10°C.

Clean-up: Transfer a 5 mL aliquot of the upper acetonitrile layer to a dispersive-SPE (d-SPE)
tube containing cleanup sorbents (e.g., a combination of Primary Secondary Amine - PSA, and

MgSO₄). Vortex for 2 minutes and centrifuge. The final extract is filtered through a 0.45 µm
PTFE syringe filter prior to analysis [2].

LC-MS/MS Analysis [1]

Chromatography: Separation is achieved on a UPLC (or UHPLC) system. The target
compound can be separated within a short run time of 5.0 minutes.

Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer
operating in positive electrospray ionization (ESI+) mode. The precursor ion selected for

Ametoctradin is [M+H]+. Quantification is performed using the Multiple Reaction Monitoring
(MRM) mode.

3. Key Analytical Parameters

Table 1: Optimized MS/MS Parameters for Ametoctradin [1]

Parameter Specification

Ionization Mode Positive Electrospray Ionization (ESI+)

Precursor Ion [M+H]+

Quantification Transition To be optimized (see Note below)

Confirmation Transition To be optimized (see Note below)

Retention Time ~5.0 minutes

Table 2: Method Performance and Validation Data

Validation Parameter Reported Performance Source

Linear Range Good linearity observed (e.g., 2.5-200 µg/L) [1] [4]
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Validation Parameter Reported Performance Source

Recovery (%) 70-120% (meets SANTE guidelines) [1] [4] [3]

LOQ (Limit of Quantification) 0.01 - 0.135 µg/kg [1] [5]

Precision (RSD%) Less than 20% [1] [4]

> Note on MRM Transitions: The specific product ions and their optimal collision energies are instrument-

dependent and must be determined experimentally. A standard solution of Ametoctradin should be directly

infused into the mass spectrometer to optimize fragmentor voltage and collision energy for at least one

quantitative and one confirmatory ion transition [1] [6].

4. Application in Monitoring Studies

This methodology has been successfully applied in various monitoring studies. For instance, a four-year

survey of pesticide residues in tomatoes utilized an LC-MS/MS multiresidue method based on QuEChERS

extraction, demonstrating the practicality of this approach for routine analysis [2]. Another study specifically

developed and validated a method for Ametoctradin in fruits and vegetables, confirming its reliability [1].

Key Considerations for Researchers

Matrix Effects: Complex sample matrices can suppress or enhance the ionization of the analyte.
Using matrix-matched calibration standards is essential for accurate quantification [3].

Method Validation: The protocol should be fully validated according to current guidelines (e.g.,
SANTE/12682/2019) for parameters such as linearity, specificity, accuracy (recovery), precision, and

LOQ before use in official controls [2] [3].
Scope: While detailed here for fruits and vegetables, similar QuEChERS-LC-MS/MS principles have

been adapted for other matrices, including herbal medicines [7] and aquatic products [6], highlighting
the versatility of the technique.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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